Cas no 80665-72-1 (Fuziline)
Fuziline structure
Product Name:Fuziline
CAS No:80665-72-1
MF:C24H39NO7
MW:453.568968057632
CID:985966
PubChem ID:157773
Update Time:2024-10-27
Fuziline Chemical and Physical Properties
Names and Identifiers
-
- 15-Hydroxyneoline
- 15-Epinagarine
- Senbusine C
- Aconitane-1,8,14,15-tetrol, 20-ethyl-6,16-dimethoxy-4-(methoxymethyl)- , (1alpha,6alpha,14alpha,15alpha,16beta)-
- FUZILINE
- Aconitane-1,8,14,15-tetrol,20-ethyl-6,16-dimethoxy-4-(methoxymethyl)-,(1alpha,6alpha,14alpha,15alpha,16beta)
- senbusine-C
- (1S,2R,3R,4S,5S,6R,7S,8R,10R,13S,16S,17R,18R)-11-Ethyl-6,18-dimethoxy-13-(methoxymethyl)-11-azahexac
- 9431AF
- CID 14163819
- (1α,6α,14α,15α,16β)-20-Ethyl-6,16-dimethoxy-4-(methoxymethyl)aconitane-1,8,14,15-tetrol (ACI)
- 15α-Hydroxyneoline
- 80665-72-1
- Aconitane-1,8,14,15-tetrol, 20-ethyl-6,16-dimethoxy-4-(methoxymethyl)-, (1alpha,6alpha,14alpha,15alpha,16beta)-
- 15?-Hydroxyneoline
- 11-Ethyl-6,18-dimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,7,8,16-tetrol
- NS00067921
- 1ST157888
- CHEBI:183920
- Fuziline
-
- MDL: MFCD22124992
- Inchi: 1S/C24H39NO7/c1-5-25-9-22(10-30-2)7-6-13(26)23-12-8-11-16(27)14(12)24(29,21(28)17(11)31-3)15(20(23)25)18(32-4)19(22)23/h11-21,26-29H,5-10H2,1-4H3/t11-,12+,13-,14+,15-,16-,17+,18-,19+,20+,21-,22-,23-,24+/m0/s1
- InChI Key: FPECZWKKKKZPPP-LNNHRGTRSA-N
- SMILES: O[C@H]1CC[C@]2(CN([C@H]3[C@]41[C@@H]1C[C@@H]5[C@H]([C@@H]([C@]([C@H]1[C@H]5O)(O)[C@H]3[C@@H]([C@@H]42)OC)O)OC)CC)COC
Computed Properties
- Exact Mass: 453.27300
- Monoisotopic Mass: 453.27265258 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 783
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 14
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 112
- Molecular Weight: 453.6
Experimental Properties
- Color/Form: Powder
- Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 206-207 ºC
- Boiling Point: 596.9±50.0 °C at 760 mmHg
- Flash Point: 314.8±30.1 °C
- Solubility: Slightly soluble (5.4 g/l) (25 º C),
- PSA: 111.85000
- LogP: -0.58930
Fuziline Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Please store the product under the recommended condition sin the description
Fuziline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N1974-5mg |
Fuziline |
80665-72-1 | 99.88% | 5mg |
¥1200 | 2025-04-16 | |
| MedChemExpress | HY-N1974-10mg |
Fuziline |
80665-72-1 | 99.88% | 10mg |
¥1900 | 2025-04-16 | |
| ChemFaces | CFN90689-20mg |
Fuziline |
80665-72-1 | >=98% | 20mg |
$238 | 2021-07-22 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP1056-20mg |
Fuziline |
80665-72-1 | HPLC≥98% | 20mg |
¥1200元 | 2023-09-15 | |
| DC Chemicals | DCZ-234-20 mg |
Fuziline |
80665-72-1 | >98% | 20mg |
$280.0 | 2022-02-28 | |
| S e l l e c k ZHONG GUO | S0957-1mg |
Fuziline |
80665-72-1 | 1mg |
¥1793.61 | 2022-04-26 | ||
| TRC | F866550-1mg |
Fuziline |
80665-72-1 | 1mg |
$ 110.00 | 2023-04-15 | ||
| TRC | F866550-5mg |
Fuziline |
80665-72-1 | 5mg |
$ 138.00 | 2023-04-15 | ||
| TRC | F866550-10mg |
Fuziline |
80665-72-1 | 10mg |
$ 178.00 | 2023-04-15 | ||
| TRC | F866550-25mg |
Fuziline |
80665-72-1 | 25mg |
$ 345.00 | 2023-04-15 |
Fuziline Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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- 163734-40-5(Aconitane-8,14,16-triol,20-ethyl-1-methoxy-4-methyl-, (1a,14a,16b)- (9CI))
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